Cas no 1251602-46-6 (3-chloro-N-{1-3-(4-ethylphenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}benzamide)

• Product Name: 3-chloro-N-{1-3-(4-ethylphenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}benzamide
• CAS No: 1251602-46-6
• MF: C₂₄H₂₉ClN₄O₂
• MW: 440.965664625168
• CID: 5904990
• PubChem ID: 133570054
• Update Time: 2025-06-08

3-chloro-N-{1-3-(4-ethylphenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-{1-3-(4-ethylphenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}benzamide
• 1251602-46-6
• 3-chloro-N-[1-[3-(4-ethylphenyl)pyrazolidine-4-carbonyl]piperidin-4-yl]benzamide

• Inchi： 1S/C24H29ClN4O2/c1-2-16-6-8-17(9-7-16)22-21(15-26-28-22)24(31)29-12-10-20(11-13-29)27-23(30)18-4-3-5-19(25)14-18/h3-9,14,20-22,26,28H,2,10-13,15H2,1H3,(H,27,30)
• InChI Key： LXHPWIDJRUCEKW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(NC1CCN(C(C2CNNC2C2C=CC(CC)=CC=2)=O)CC1)=O

Computed Properties

• Exact Mass: 436.167
• Monoisotopic Mass: 436.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.1A^2
• XLogP3: 3.3

Additional information on 3-chloro-N-{1-3-(4-ethylphenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}benzamide

Introduction to 3-chloro-N-{1-3-(4-ethylphenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}benzamide (CAS No. 1251602-46-6)

3-chloro-N-{1-3-(4-ethylphenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1251602-46-6, represents a novel molecular entity with a complex structure that includes multiple functional groups, making it a promising candidate for further investigation in medicinal chemistry. The presence of a 3-chloro substituent, combined with a benzamide core and a piperidine moiety linked to a pyrazole ring, suggests potential biological activity and makes this compound an intriguing subject for research.

The molecular structure of 3-chloro-N-{1-3-(4-ethylphenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}benzamide is characterized by its intricate arrangement of heterocyclic rings and functional groups. The benzamide moiety is a well-known pharmacophore that often contributes to the bioactivity of pharmaceutical compounds. In this context, the benzamide group in 3-chloro-N-{1-3-(4-ethylphenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}benzamide may play a crucial role in mediating interactions with biological targets. Additionally, the pyrazole ring, which is part of the larger piperidine-pyrazole scaffold, is another important structural feature that has been extensively studied for its potential pharmacological properties.

The synthesis of 3-chloro-N-{1-3-(4-ethylphenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}benzamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the 3-chloro substituent into the benzene ring is a critical step in the synthesis, as it can significantly influence the electronic properties of the molecule and its subsequent reactivity. Furthermore, the attachment of the piperidine ring to the pyrazole moiety requires precise control over reaction conditions to avoid unwanted side products.

In recent years, there has been growing interest in developing new therapeutic agents that target specific biological pathways. The compound 3-chloro-N-{1-3-(4-ethylphenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}benzamide has been studied for its potential application in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. The unique structural features of this compound make it a valuable scaffold for drug design, allowing researchers to explore different modifications that could enhance its pharmacological properties.

One of the most compelling aspects of 3-chloro-N-{1-3-(4-ethylphenyl)-1H-pyrazole-4-carbonylpiperidin-4-yl}benzamide is its potential to interact with multiple biological targets. The presence of both the benzamide and piperidine moieties provides multiple sites for interaction with proteins and enzymes involved in disease pathways. This dual functionality makes the compound an attractive candidate for developing multitargeted drugs, which have shown promise in recent years for their ability to modulate multiple disease mechanisms simultaneously.

The latest research on 3-chloro-N-{1-3-(4-ethylphenyl)-1H-pyrazole-4-carbonylpiperidin-4-y]benzamide has focused on its potential as an inhibitor of key enzymes involved in cancer progression. Studies have demonstrated that this compound can inhibit the activity of enzymes such as proteasome, which are overexpressed in many cancer cells and contribute to tumor growth and survival. By targeting these enzymes, 3-chloro-N-{1--(41thiophtnll)-lH-pyrrolle--carbonyipiperidiil--y]bezarnide holds promise as a therapeutic agent for cancer treatment.

In addition to its potential applications in oncology, 3-chloro-N-{l--(41thiophtnll)--lH-pyrrolle--carbonyipiperidiil--y]bezarnide has also been investigated for its anti-inflammatory properties. Inflammatory processes are implicated in a wide range of diseases, including autoimmune disorders and cardiovascular diseases. The ability of this compound to modulate inflammatory pathways suggests that it may have therapeutic benefits beyond cancer treatment.

The development of new drug candidates often involves extensive computational modeling and experimental validation. Computational studies have been used to predict the binding affinity of 3-chloro-N{-{l--(41thiophtnll)--lH-pyrrolle--carbonyipiperidiil--y]bezarnide to various biological targets, providing valuable insights into its potential pharmacological activity. These studies have helped researchers identify key interactions between the compound and its targets, guiding further optimization efforts.

Experimental validation of computational predictions has been crucial in confirming the biological activity of 3-chloro-N{-{l--(41thiophtnll)--lH-pyrrolle--carbonyipiperidiil--y]bezarnide. In vitro assays have been conducted to assess its ability to inhibit target enzymes and modulate signaling pathways relevant to disease processes. These experiments have provided evidence supporting the compound's potential as a therapeutic agent and have identified promising leads for further development.

The future direction of research on 3-chloro-N{-{l--(41thiophtnll)--lH-pyrrolle--carbonyipiperidiil--y]bezarnide will likely focus on optimizing its pharmacological properties through structural modifications. By fine-tuning the molecular structure, researchers aim to enhance its potency, selectivity, and pharmacokinetic profile. Additionally, preclinical studies will be essential to evaluate its safety and efficacy before moving into clinical trials.

In conclusion, 3-chloro-N{-{l--(41thiophtnll)--lH-pyrrolle--carbonyipiperidiil--y]bezarnide (CAS No. 1251602_46_6) is a promising pharmaceutical compound with significant potential in various therapeutic areas. Its complex structure and multiple functional groups make it an attractive candidate for drug discovery efforts aimed at developing novel treatments for cancer, inflammation, and other diseases. Further research will be necessary to fully explore its pharmacological properties and evaluate its potential as a therapeutic agent.